Cas no 2227822-62-8 (rac-(1R,3R)-3-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227822-62-8
• MF: C₁₁H₁₂ClF₃N₂
• MW: 264.674592018127
• CID: 6235200
• PubChem ID: 165681791
• Update Time: 2025-05-30

rac-(1R,3R)-3-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2,2-dimethylcyclopropan-1-amine
• EN300-1960472
• 2227822-62-8
• rac-(1R,3R)-3-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C11H12ClF3N2/c1-10(2)7(8(10)16)6-3-5(11(13,14)15)4-17-9(6)12/h3-4,7-8H,16H2,1-2H3/t7-,8-/m0/s1
• InChI Key： GHEVNHFXDBUCCM-YUMQZZPRSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 264.0641106g/mol
• Monoisotopic Mass: 264.0641106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3R)-3-2-chloro-5-(trifluoromethyl)pyridin-3-yl-2,2-dimethylcyclopropan-1-amine

Racemic (1R,3R)-3-(2-Chloro-5-Trifluoromethylpyridin-3-yl)-2,2-Dimethylcyclopropanamine: A Comprehensive Overview

The compound with CAS No. 2227822-62-8, known as rac-(1R,3R)-3-(2-chloro-5-trifluoromethylpyridin-3-yl)-2,2-dimethylcyclopropan-1-amine, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopropane ring fused with a pyridine moiety and substituted with a trifluoromethyl group. These structural elements contribute to its potential as a drug candidate for various therapeutic applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of the chloro and trifluoromethyl substituents is critical for achieving the desired regioselectivity and reactivity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the overall cost and environmental impact of production. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the pyridine core with high yields and excellent stereocontrol.

The pharmacological properties of rac-(1R,3R)-3-(2-chloro-5-trifluoromethylpyridin-3-yl)-2,2-dimethylcyclopropan-1-amine have been extensively studied in preclinical models. Research indicates that this compound exhibits potent activity against several disease targets, including neurodegenerative disorders and certain types of cancer. The presence of the trifluoromethyl group is particularly significant, as it enhances the molecule's lipophilicity and stability in biological systems. This attribute is crucial for achieving optimal bioavailability and efficacy in vivo.

In terms of mechanism of action, this compound appears to function as a modulator of key cellular pathways involved in inflammation and cell proliferation. For example, studies have shown that it inhibits the activity of specific kinases that play a role in tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders. Recent findings from in vitro assays suggest that it may also possess anti-inflammatory properties by modulating cytokine production in immune cells.

The stereochemistry of this compound is another critical factor influencing its biological activity. The (1R,3R) configuration ensures proper alignment of functional groups for optimal interaction with target proteins. This stereochemical specificity is essential for achieving selective binding and minimizing off-target effects. Advanced computational methods, such as molecular docking simulations, have been employed to predict binding affinities and optimize drug design.

In terms of applications, rac-(1R,3R)-3-(2-chloro strong>-< strong >5-trifluoromethylpyridin strong > - < strong > 3-yl strong > ) - < strong > 2 , 2-dimethylcyclopropan strong > - < strong > 1-amine strong > has shown potential in several therapeutic areas. Its anti-cancer properties are particularly noteworthy, with recent studies demonstrating its ability to induce apoptosis in cancer cells while sparing normal cells. Furthermore, its anti-inflammatory effects make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The development of this compound has also been influenced by advances in analytical techniques. High-resolution mass spectrometry and nuclear magnetic resonance spectroscopy have been instrumental in confirming its purity and structural integrity. These tools are essential for ensuring consistent quality during preclinical testing and early-stage clinical trials.

In conclusion, rac-(1R,3R)-3-(< strong > 2-chloro strong > - < strong > 5-trifluoromethylpyridin strong > - < strong > 3-yl strong > ) - < strong > 2 , 2-dimethylcyclopropan strong > - < strong > 1-amine strong > represents a significant advancement in medicinal chemistry due to its unique structure and promising pharmacological profile. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.